N-(2-sec-butylphenyl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(2-butan-2-ylphenyl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C18H20N2O3/c1-3-13(2)15-9-5-6-10-16(15)19-18(21)12-14-8-4-7-11-17(14)20(22)23/h4-11,13H,3,12H2,1-2H3,(H,19,21)
• InChI Key: YKVXNCRHNXTUKB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(2-sec-butylphenyl)-2-(2-nitrophenyl)acetamide, commonly known as NBOMe, is a synthetic compound that has gained attention in scientific research due to its potential applications in medicine. NBOMe belongs to the phenethylamine family and has been found to exhibit psychedelic properties.

Scientific Research Applications

NBOMe has been studied for its potential applications in medicine. Research has shown that NBOMe exhibits psychedelic properties, which means that it can alter perception, mood, and cognition. This property has led to the investigation of NBOMe as a potential treatment for mental health disorders such as depression, anxiety, and post-traumatic stress disorder.

Mechanism of Action

The mechanism of action of NBOMe is not fully understood. However, it is believed that NBOMe acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. This receptor is responsible for regulating mood, perception, and cognition. NBOMe is believed to bind to this receptor, leading to the altered perception and mood that is associated with psychedelic compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NBOMe are not fully understood. However, research has shown that NBOMe can lead to altered perception, mood, and cognition. It has also been found to cause changes in heart rate, blood pressure, and body temperature. These effects are similar to those observed with other psychedelic compounds.

Advantages and Limitations for Lab Experiments

One advantage of using NBOMe in lab experiments is its ability to alter perception, mood, and cognition. This property can be useful in studying the brain and its functions. However, one limitation is the potential for NBOMe to cause adverse effects such as changes in heart rate, blood pressure, and body temperature. Therefore, caution must be taken when using NBOMe in lab experiments.

Future Directions

There are several future directions for the study of NBOMe. One direction is to investigate its potential as a treatment for mental health disorders such as depression, anxiety, and post-traumatic stress disorder. Another direction is to study its mechanism of action and how it affects the brain. Additionally, research can be conducted to determine the long-term effects of NBOMe use and its potential for addiction.
Conclusion:
In conclusion, NBOMe is a synthetic compound that has gained attention in scientific research due to its potential applications in medicine. Its psychedelic properties have led to the investigation of its potential as a treatment for mental health disorders. While its mechanism of action is not fully understood, it is believed to act on the serotonin receptors in the brain. The biochemical and physiological effects of NBOMe are similar to those observed with other psychedelic compounds. While NBOMe has advantages for lab experiments, caution must be taken due to its potential for adverse effects. Finally, future research can be conducted to investigate its potential as a treatment for mental health disorders, its mechanism of action, and its long-term effects.